Cas no 524-89-0 (marculine)
marculine structure
Product Name:marculine
marculine Chemical and Physical Properties
Names and Identifiers
-
- marculine
- 1,3-Dioxolo[4,5-g]furo[2,3-b]quino
- 9-Methoxy-1,3-dioxolo[4,5-g]furo[2,3-b]quinoline
- MACULINE
- 1,3-Dioxolo(4,5-g)furo(2,3-b)quinoline, 9-methoxy-
- 1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline, 9-methoxy-
- 9-Methoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline
- 9-Methoxy-1,3-dioxolo(4,5-g)furo(2,3-b)quinoline
- BRN 0255599
- CCRIS 3577
- Maculin
- Makulin
- CHEMBL503675
- CHEBI:6629
- 9-Methoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline #
- 9-Methoxy-[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline
- NSC 94658
- Q27107282
- AKOS030617079
- 8-methoxy-4,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),2,5,7,9,11(15)-hexaene
- 67W5VPJ6AX
- 4-27-00-06795 (Beilstein Handbook Reference)
- 1,5-g]furo[2,3-b]quinoline, 9-methoxy-
- 524-89-0
- XM161788
- VPNYHHBCMOYPCJ-UHFFFAOYSA-N
- NSC94658
- NSC-94658
- DTXSID90200416
- 9-Methoxy-2H-1,3-dioxolano[4,5-g]furano[2,3-b]quinoline
- UNII-67W5VPJ6AX
- "maculine
- Dataset-S1.141
-
- Inchi： 1S/C13H9NO4/c1-15-12-7-2-3-16-13(7)14-9-5-11-10(4-8(9)12)17-6-18-11/h2-5H,6H2,1H3
- InChI Key： VPNYHHBCMOYPCJ-UHFFFAOYSA-N
- SMILES： O1COC2C=C3C(=CC1=2)C(=C1C=COC1=N3)OC
Computed Properties
- Exact Mass: 243.05317
- Monoisotopic Mass: 243.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.7A^2
- XLogP3: 2.5
Experimental Properties
- Density: 1.2929 (rough estimate)
- Boiling Point: 386.08°C (rough estimate)
- Flash Point: 201°C
- Refractive Index: 1.5880 (estimate)
- PSA: 53.72
- LogP: 2.71830
marculine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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